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Compound of Interest

Compound Name: Decyl acetate

Cat. No.: B1670159 Get Quote

Essential Safety and Handling Guide for Decyl
Acetate
This guide provides immediate and essential safety protocols for laboratory professionals

handling Decyl acetate. Adherence to these procedures is critical for ensuring personal safety

and minimizing environmental impact.

Key Physical and Chemical Properties
For quick reference, the following table summarizes key quantitative safety data for Decyl
acetate.

Property Value Source

Flash Point
> 200°F / > 93.3°C (Closed

Cup)
[1]

GHS Classification

Combustible liquid; Hazardous

to the aquatic environment

(Acute and Chronic)

[2][3][4]

Occupational Exposure Limits No data available [2]
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To ensure safe handling and use, the following operational and disposal plans must be strictly

followed.

I. Engineering Controls and Personal Protective
Equipment (PPE)
Proper handling of Decyl acetate begins with a controlled environment and appropriate

personal protective equipment.

Engineering Controls: Always handle Decyl acetate in a well-ventilated area.[2][3] Use of a

chemical fume hood is recommended to minimize inhalation exposure. Ensure that an

eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE): The minimum required PPE for handling Decyl
acetate includes:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields, conforming

to EN 166 (EU) or NIOSH (US) standards.[2][3]

Hand Protection: Use chemical-impermeable gloves (e.g., Neoprene or PVC).[2][5] Gloves

must be inspected for integrity before each use and disposed of properly after handling the

chemical.

Skin and Body Protection: Wear impervious clothing to prevent skin contact.[2][3] A lab

coat or apron is required. For tasks with a higher risk of splashing, additional protective

clothing may be necessary.

Respiratory Protection: Under conditions of adequate ventilation, respiratory protection is

typically not required. If ventilation is insufficient or there is a risk of aerosol formation, use

a NIOSH-approved respirator.[5]

II. Safe Handling and Storage Protocols
Handling:

Preparation: Before handling, ensure all required PPE is correctly worn and that engineering

controls are functioning properly.
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Grounding: All equipment used when handling Decyl acetate must be grounded to prevent

static discharge, which can be an ignition source.[1]

Avoiding Contact: Avoid contact with skin and eyes, and prevent inhalation of vapor or mists.

[2]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

sources of ignition.[1][3]

Storage:

Store containers in a dry, cool, and well-ventilated place.[2][3]

Keep containers tightly closed when not in use.[2][3]

Store away from incompatible materials such as strong acids and bases.[5]

III. Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area

with soap and plenty of water.[2] If irritation develops or persists, seek medical attention.

Inhalation: Move the exposed person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2][6]

Ingestion: Rinse the mouth with water. Do not induce vomiting, as aspiration into the lungs

can cause chemical pneumonitis.[2][5] Call a physician or poison control center immediately.

[1]

Accidental Release Measures:
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Evacuate: Immediately evacuate personnel from the spill area and move upwind.[2]

Ignition Sources: Remove all sources of ignition from the area.[2][3]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains, as it is toxic to aquatic life.[2]

Cleanup: Absorb the spill with an inert, non-combustible material such as vermiculite, dry

sand, or earth.[1][7] Collect the absorbed material and place it into a suitable, labeled, and

closed container for disposal.[2]

IV. Disposal Plan
Proper disposal of Decyl acetate and its containers is crucial to prevent environmental

contamination.

Waste Chemical: Dispose of Decyl acetate waste through a licensed and approved waste

disposal facility.[2][3] All disposal practices must be in accordance with local, state, and

federal regulations.[5]

Contaminated Containers: Do not reuse empty containers. Handle uncleaned containers as

you would the product itself. They should be sent to an approved waste handling site for

recycling or disposal.[1]

Procedural Workflow for Handling Decyl Acetate
The following diagram illustrates the logical flow for safely handling Decyl acetate, from

preparation to emergency response.
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Evacuate Area

 Spill 

Seek Medical Attention

Eye Contact:
Flush with Water (15 min)
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Caption: Workflow for safe handling and emergency response for Decyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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